Cas no 58324-92-8 (3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one)

• Product Name: 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• CAS No: 58324-92-8
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 1040658
• PubChem ID: 4609479
• Update Time: 2025-10-29

3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]non-9-one
• 3-benzyl-7-methyl-3,7-diaza-bicyclo[3.3.1]nonan-9-one
• 7-Benzyl-3-methyl-3,7-diazabicyclo< 3.3.1> nonan-9-one
• AC1NDZO1
• AN-298
• ANW-64517
• CTK1E0281
• N-Benzyl-N'-methyl-bispidinon
• SureCN7225576
• DB-339147
• 3,7-Diazabicyclo[3.3.1]nonan-9-one, 3-methyl-7-(phenylmethyl)-
• SCHEMBL7225576
• AN-298/41421268
• 58324-92-8
• DTXSID10404838
• CHEMBL4931227

• MDL： MFCD03838367
• Inchi： 1S/C15H20N2O/c1-16-8-13-10-17(11-14(9-16)15(13)18)7-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
• InChI Key： QKANPQSBUFNOGL-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C)CC1CN(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 244.1577
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Additional information on 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one

Introduction to 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one (CAS No. 58324-92-8)

3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one, also known by its CAS number 58324-92-8, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications and intriguing biological activities.

The molecular structure of 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one consists of a bicyclic ring system with two nitrogen atoms and a ketone group. The presence of the benzyl and methyl substituents adds to its structural complexity and influences its chemical properties and biological activity. The compound's unique structure makes it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

Recent studies have highlighted the potential of 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one in several therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially improving cognitive function and motor control in affected individuals.

In addition to its neurological applications, 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one have also been studied extensively. Research indicates that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for development as an oral medication. Its stability under various physiological conditions further supports its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one involves a series of well-defined chemical reactions, including cyclization and functional group modifications. The synthetic route has been optimized to achieve high yields and purity, ensuring that the compound can be produced on a large scale for commercial use.

In conclusion, 3-Benzyl-7-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one (CAS No. 58324-92-8) is a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the treatment of various diseases.